5-(Aminosulfonyl)-2-[(2-furanylmethyl)amino]-4-(methylphenylamino)benzenesulfonic acid sodium salt
5-(Aminosulfonyl)-2-[(2-furanylmethyl)amino]-4-(methylphenylamino)benzenesulfonic acid sodium salt
Brand Name:
Vulcanchem
CAS No.:
111744-90-2
VCID:
VC0038303
InChI:
InChI=1S/C18H19N3O6S2.Na/c1-21(13-6-3-2-4-7-13)16-10-15(20-12-14-8-5-9-27-14)17(29(24,25)26)11-18(16)28(19,22)23;/h2-11,20H,12H2,1H3,(H2,19,22,23)(H,24,25,26);/q;+1/p-1
SMILES:
CN(C1=CC=CC=C1)C2=C(C=C(C(=C2)NCC3=CC=CO3)S(=O)(=O)[O-])S(=O)(=O)N.[Na+]
Molecular Formula:
C18H18N3NaO6S2
Molecular Weight:
459.5 g/mol
5-(Aminosulfonyl)-2-[(2-furanylmethyl)amino]-4-(methylphenylamino)benzenesulfonic acid sodium salt
CAS No.: 111744-90-2
Main Products
VCID: VC0038303
Molecular Formula: C18H18N3NaO6S2
Molecular Weight: 459.5 g/mol
![5-(Aminosulfonyl)-2-[(2-furanylmethyl)amino]-4-(methylphenylamino)benzenesulfonic acid sodium salt - 111744-90-2](/images/no_structure.jpg)
| CAS No. | 111744-90-2 |
|---|---|
| Product Name | 5-(Aminosulfonyl)-2-[(2-furanylmethyl)amino]-4-(methylphenylamino)benzenesulfonic acid sodium salt |
| Molecular Formula | C18H18N3NaO6S2 |
| Molecular Weight | 459.5 g/mol |
| IUPAC Name | sodium;2-(furan-2-ylmethylamino)-4-(N-methylanilino)-5-sulfamoylbenzenesulfonate |
| Standard InChI | InChI=1S/C18H19N3O6S2.Na/c1-21(13-6-3-2-4-7-13)16-10-15(20-12-14-8-5-9-27-14)17(29(24,25)26)11-18(16)28(19,22)23;/h2-11,20H,12H2,1H3,(H2,19,22,23)(H,24,25,26);/q;+1/p-1 |
| Standard InChIKey | ARTGGTKDKDDMJE-UHFFFAOYSA-M |
| Isomeric SMILES | CN(C1=CC=CC=C1)C2=C(C=C(C(=C2)NCC3=CC=CO3)S(=O)(=O)[O-])S(=O)(=O)N.[Na+] |
| SMILES | CN(C1=CC=CC=C1)C2=C(C=C(C(=C2)NCC3=CC=CO3)S(=O)(=O)[O-])S(=O)(=O)N.[Na+] |
| Canonical SMILES | CN(C1=CC=CC=C1)C2=C(C=C(C(=C2)NCC3=CC=CO3)S(=O)(=O)[O-])S(=O)(=O)N.[Na+] |
| PubChem Compound | 12810654 |
| Last Modified | Nov 09 2021 |
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